4-(3-propoxybenzoyl)morpholine
Overview
Description
4-(3-propoxybenzoyl)morpholine, also known as PBM, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PBM is a derivative of the morpholine family of compounds and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 4-(3-propoxybenzoyl)morpholine is not fully understood. It is believed that this compound exerts its effects by binding to specific receptors in the body. This compound has been shown to bind to the sigma-2 receptor, which is involved in cell proliferation and apoptosis. It has also been shown to inhibit the activity of certain enzymes involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells and inhibit cell proliferation. In addition, this compound has been shown to have antioxidant properties and can scavenge free radicals.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(3-propoxybenzoyl)morpholine is its potential therapeutic applications. This compound has been shown to have anti-cancer, anti-inflammatory, and anti-bacterial properties, making it a promising candidate for drug development. However, one of the limitations of this compound is its solubility. This compound is not very soluble in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for research on 4-(3-propoxybenzoyl)morpholine. One area of research is the development of this compound as a potential anti-cancer drug. Further studies are needed to determine the exact mechanism of action of this compound and its potential use in cancer therapy. Another area of research is the development of more soluble forms of this compound, which would make it easier to work with in lab experiments. Finally, more studies are needed to investigate the potential use of this compound in the treatment of bacterial infections.
Scientific Research Applications
4-(3-propoxybenzoyl)morpholine has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has been investigated for its ability to inhibit the growth of cancer cells and has shown promising results in preclinical studies. It has also been studied for its potential use in the treatment of bacterial infections and has been shown to have activity against several strains of bacteria.
properties
IUPAC Name |
morpholin-4-yl-(3-propoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-2-8-18-13-5-3-4-12(11-13)14(16)15-6-9-17-10-7-15/h3-5,11H,2,6-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCLGJLCVKOPRAF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C(=O)N2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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